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Introduction

Germanium disulfide (GeS:z), an inorganic compound of germanium and sulfur, is a material of
significant interest in various scientific and technological fields. Its uniqgue semiconducting and
optical properties make it a promising candidate for applications in electronics, optoelectronics,
and energy storage. This guide provides a comprehensive overview of the core physical
properties of germanium disulfide, detailed experimental protocols for its synthesis and
characterization, and visualizations to aid in understanding its structural and logical
relationships.

Core Physical Properties

The physical properties of germanium disulfide can vary depending on its crystalline form and
the method of preparation. The data presented here is a summary of reported values from
various sources.

Quantitative Data Summary
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Property Value Source(s)
Molar Mass 136.75 g/mol [1]

White, translucent crystals or
Appearance [1]

powder

Crystal Structure

Monoclinic, Orthorhombic,

Tetragonal

[1]

Density

2.94 g/cm3 (monoclinic)

[1]

3.0 g/cm3

6.14 g/cm3 (orthorhombic)

Melting Point

840 °C (1113 K)

[1]

825 °C (1098 K)

725 °C (998 K)

800 °C (1073 K)

Boiling Point

1530 °C (1803 K)

[1]

Band Gap

2.257 eV (orthorhombic)

2.265 eV (monoclinic)

2.599 eV (tetragonal)

Refractive Index

2.196 (at 632.8 nm)

Solubility in Water

0.45 g/100 mL

[1]

Magnetic Susceptibility (x)

-53.3:107% cm3/mol

[1]

Standard Enthalpy of
Formation (AfHG )

-150.06 kJ/mol

[1]

Heat Capacity (C)

50 J/(mol-K)

[1]

Standard Molar Entropy
(S©29)

87.935 J-K-t-mol~*

[2]

Enthalpy of Fusion

23 kJ-mol—1

[2]

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://en.wikipedia.org/wiki/Germanium_disulfide
https://www.researchgate.net/publication/251733035_Heat_capacity_and_thermodynamic_properties_of_germanium_disulfide_at_temperatures_from_T_2_to_1240_K
https://www.researchgate.net/publication/251733035_Heat_capacity_and_thermodynamic_properties_of_germanium_disulfide_at_temperatures_from_T_2_to_1240_K
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Crystal Structure

Germanium disulfide is known to exist in several polymorphic forms, with the most common
being the monoclinic and orthorhombic structures. The monoclinic phase is characterized by a
three-dimensional polymeric network of corner-sharing GeSa tetrahedra. The orthorhombic
phase also consists of a network of GeSa tetrahedra.

GeSa4 Tetrahedron 2

GeSa Tetrahedron 1

Click to download full resolution via product page
Corner-sharing GeSa tetrahedra in GeSa:.

Experimental Protocols
Synthesis of Germanium Disulfide

Several methods have been developed for the synthesis of germanium disulfide, each yielding

materials with potentially different properties.
1. Precipitation from Germanium Tetrachloride Solution

This method involves the reaction of a germanium tetrachloride (GeCla) solution with hydrogen
sulfide (H2S).
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e Reaction: GeCls + 2H2S - GeS:2 + 4HCI
e Protocol Overview:

A solution of germanium tetrachloride is prepared in concentrated hydrochloric acid.[1]

[¢]

[¢]

Hydrogen sulfide gas is bubbled through the solution.

A white precipitate of germanium disulfide forms and is subsequently collected by filtration.

[1]

[e]

The precipitate is washed with a suitable solvent to remove any unreacted precursors and

[e]

byproducts.

[e]

The purified GeS: is then dried under vacuum.
2. Chemical Vapor Transport (CVT)

Chemical vapor transport is a widely used technique for growing high-quality single crystals of
inorganic compounds.

e Protocol Overview:

Polycrystalline GeS2 powder is placed at one end of a sealed quartz ampoule (the source

[¢]

zone).
o Atransport agent, such as iodine (I2), is introduced into the ampoule.

o The ampoule is placed in a two-zone tube furnace, creating a temperature gradient
between the source zone and the other end of the ampoule (the growth zone).

o At the higher temperature in the source zone, the GeS: reacts with the transport agent to
form a volatile gaseous species (e.g., Gels and Sz).

o This gaseous complex diffuses to the cooler growth zone, where the reverse reaction
occurs, depositing single crystals of GeSa.
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o The transport agent is released and diffuses back to the source zone to react with more
GeSz, continuing the crystal growth process.

3. Hydrothermal Synthesis

Hydrothermal synthesis is a method that utilizes high-temperature and high-pressure water as
a reaction medium.

e Protocol Overview:

o A germanium precursor (e.g., GeOz) and a sulfur source (e.g., thiourea or elemental
sulfur) are mixed in an aqueous solution, often with a mineralizer to control the pH.

o The mixture is sealed in a Teflon-lined stainless-steel autoclave.

o The autoclave is heated to a specific temperature (typically 150-250 °C) for a set duration
(several hours to days).

o During this time, the precursors dissolve and react to form GeS: crystals.

o After cooling to room temperature, the solid product is collected, washed with deionized
water and ethanol, and dried.

GeS2 Synthesis Workflow

Precursors

Precipitation Chemical Vapor Transport Hydrothermal

GeS:2 Product
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Overview of GeS:z synthesis methods.

Characterization of Germanium Disulfide

A variety of analytical techniques are employed to characterize the physical and structural
properties of synthesized germanium disulfide.

1. X-ray Diffraction (XRD)

XRD is a fundamental technique for determining the crystal structure and phase purity of a
material.

e Protocol Overview:
o A powdered sample of GeS: is prepared and mounted on a sample holder.

o The sample is irradiated with a monochromatic X-ray beam of a known wavelength (e.g.,
Cu Ka radiation).

o The intensity of the diffracted X-rays is measured as a function of the diffraction angle
(26).

o The resulting diffraction pattern, a plot of intensity versus 20, contains a series of peaks.

o The positions and intensities of these peaks are unique to the crystalline phase of GeS:
and can be compared to standard diffraction patterns (e.g., from the ICDD database) for
phase identification.

o The crystallite size can be estimated from the broadening of the diffraction peaks using the
Scherrer equation.

2. Raman Spectroscopy

Raman spectroscopy is a powerful tool for probing the vibrational modes of a material,
providing insights into its chemical structure and bonding.

e Protocol Overview:
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o The GeS2 sample is placed under a microscope objective.
o A monochromatic laser beam is focused onto the sample.

o The inelastically scattered light (Raman scattered light) is collected and directed to a
spectrometer.

o The spectrometer disperses the light, and a detector records the intensity as a function of
the Raman shift (the difference in energy between the incident and scattered light).

o The resulting Raman spectrum shows a series of peaks corresponding to the specific
vibrational modes of the Ge-S bonds in the GeSa tetrahedra. The positions and relative
intensities of these peaks are characteristic of the local structure and symmetry of the
material.

3. UV-Visible Spectroscopy

UV-Visible spectroscopy is used to determine the optical properties of materials, particularly the
band gap of semiconductors.

e Protocol Overview for Thin Films:

[¢]

A thin film of GeS: is deposited on a transparent substrate (e.g., quartz).

[¢]

The sample is placed in a UV-Visible spectrophotometer.

[e]

Light from a UV-Visible source is passed through the sample.

o

The absorbance or transmittance of the sample is measured over a range of wavelengths.

[¢]

The optical band gap can be determined from the absorption spectrum using a Tauc plot,
which relates the absorption coefficient to the photon energy.[3]

Conclusion

This technical guide has provided a detailed overview of the core physical properties of
germanium disulfide, along with experimental methodologies for its synthesis and
characterization. The presented data and protocols offer a valuable resource for researchers
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and scientists working with this versatile material. The unique combination of properties of
GeS:2 continues to make it a subject of intensive research, with potential for significant
advancements in various technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12321256?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Germanium_disulfide
https://www.researchgate.net/publication/251733035_Heat_capacity_and_thermodynamic_properties_of_germanium_disulfide_at_temperatures_from_T_2_to_1240_K
https://ebooks.inflibnet.ac.in/msp12/chapter/ultra-violet-visible-spectroscopy/
https://ebooks.inflibnet.ac.in/msp12/chapter/ultra-violet-visible-spectroscopy/
https://www.benchchem.com/product/b12321256/docs#an-in-depth-technical-guide-to-the-physical-properties-of-germanium-disulfide
https://www.benchchem.com/product/b12321256/docs#an-in-depth-technical-guide-to-the-physical-properties-of-germanium-disulfide
https://www.benchchem.com/product/b12321256/docs#an-in-depth-technical-guide-to-the-physical-properties-of-germanium-disulfide
https://www.benchchem.com/product/b12321256/docs#an-in-depth-technical-guide-to-the-physical-properties-of-germanium-disulfide
https://www.benchchem.com/product/b12321256?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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